Cas no 938061-47-3 (5-BROMO-7-METHOXY-1H-INDOLE)

• Product Name: 5-BROMO-7-METHOXY-1H-INDOLE
• CAS No: 938061-47-3
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD16610068
• CID: 3321105
• PubChem ID: 19804063
• Update Time: 2025-05-22

5-BROMO-7-METHOXY-1H-INDOLE Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-7-METHOXY-1H-INDOLE
• 5-Bromo-7-methoxyindole
• 1H-Indole, 5-bromo-7-methoxy-
• BS-50764
• MFCD16610068
• SY264603
• P11883
• SCHEMBL2301175
• 938061-47-3
• ANRJERWGVMSBRX-UHFFFAOYSA-N
• SB15961
• CS-0056693

• MDL： MFCD16610068
• Inchi： 1S/C9H8BrNO/c1-12-8-5-7(10)4-6-2-3-11-9(6)8/h2-5,11H,1H3
• InChI Key： ANRJERWGVMSBRX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C=CN2)OC

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-BROMO-7-METHOXY-1H-INDOLE

5-Bromo-7-methoxy-1H-indole: A Comprehensive Overview

The compound with CAS No. 938061-47-3, commonly referred to as 5-Bromo-7-methoxy-1H-indole, is a significant molecule in the field of organic chemistry and pharmacology. This indole derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and development.

5-Bromo-7-methoxy-1H-indole belongs to the indole family, a class of heterocyclic compounds characterized by a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The presence of bromine and methoxy groups at specific positions on the indole skeleton imparts distinct chemical and biological properties to this compound. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers in the pharmaceutical and biotechnological industries.

The synthesis of 5-Bromo-7-methoxy-1H-indole involves a series of carefully designed organic reactions, often utilizing directing groups to achieve the desired substitution pattern. The bromine atom at position 5 and the methoxy group at position 7 play crucial roles in modulating the electronic and steric properties of the molecule, which are essential for its interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the potential binding affinities of 5-Bromo-7-methoxy-1H-indole with various protein targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes, making it a promising candidate for therapeutic applications.

In addition to its pharmacological relevance, 5-Bromo-7-methoxy-1H-indole has also been explored for its role in natural product synthesis and as a building block in medicinal chemistry. Its ability to undergo further functionalization provides versatility in designing complex molecular architectures.

From an analytical standpoint, the characterization of 5-Bromo-7-methoxy-1H-indole typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide critical insights into the compound's structure, purity, and crystalline form.

As research on 5-Bromo-7-methoxy-1H-indole continues to evolve, its potential applications in treating various diseases, including cancer and neurodegenerative disorders, are being actively investigated. Collaborative efforts between academia and industry are expected to unlock new avenues for exploiting this compound's therapeutic potential.